NSP-AS

• Molecular Formula: C28H28N2O8S2
• Molecular Weight: 584.7 g/mol
• InChI: InChI=1S/C28H28N2O8S2/c1-20-13-15-21(16-14-20)40(37,38)30(18-6-12-26(31)32)28(33)27-22-8-2-4-10-24(22)29(17-7-19-39(34,35)36)25-11-5-3-9-23(25)27/h2-5,8-11,13-16H,6-7,12,17-19H2,1H3,(H-,31,32,34,35,36)
• InChIKey: VYTOBATYLKBDAR-UHFFFAOYSA-N

NSP-AS Overview and Procurement Guide

NSP-AS (CAS: 211106-69-3), also referred to as NSP-SA, is a chemiluminescent acridinium salt substrate with the molecular formula C₂₈H₂₈N₂O₈S₂ and a molecular weight of 584.66 g/mol [1]. Structurally classified as an acridinium sulfonamide derivative, it is widely employed as a chemiluminescent marker in homogeneous immunoassays due to its direct flash-type luminescence mechanism that does not require enzymatic catalysis [2]. The compound is commercially available from multiple vendors in solid form with purity specifications ranging from ≥95% to 99% . Its primary application lies in labeling proteins, antigens, antibodies, and nucleic acids for sensitive detection in clinical diagnostics and biomedical research .

Chemiluminescent labeling reagent for proteins, antibodies, and nucleic acids

Direct flash-type luminescence for homogeneous, no-wash immunoassay workflows

High-purity solid form available from multiple commercial sources

• [1] ChemSrc. NSP-AS (CAS 211106-69-3). Acridinium, 9-[[(3-carboxypropyl)[(4-methylphenyl)sulfonyl]amino]carbonyl]-10-(3-sulfopropyl)-, inner salt. Molecular Formula: C28H28N2O8S2; Molecular Weight: 584.66. View Source
• [2] MedChemExpress. NSP-AS: Chemiluminescent Acridinium Substrate II. Product Description: NSP-AS is chemiluminescent acridinium substrate II and can be used in homogeneous assays. View Source

Why Generic Substitution Fails for NSP-AS

Interchanging NSP-AS with other acridinium esters or generic chemiluminescent substrates without verification of functional equivalence introduces substantial risk of assay failure. The acridinium chemiluminogen family exhibits significant structural diversity that directly governs critical performance parameters: hydrolysis stability, quantum yield retention post-conjugation, and compatibility with homogeneous assay formats . Specifically, acridinium sulfonamides (including NSP-AS, designated as compounds 4–6#) possess a C–N bond at the leaving group position, conferring substantially greater hydrolytic stability compared to acridinium esters (0–3#) which contain a more labile C–O bond [1]. In phosphate buffer at pH 7.0, conventional acridinium esters degrade measurably within days, whereas acridinium sulfonamide derivatives maintain full luminescence activity for weeks under identical conditions [1]. Furthermore, the presence or absence of an NHS-activated ester moiety distinguishes NSP-AS (free carboxylic acid form) from NSP-SA-NHS (activated ester form), directly dictating whether the compound is suitable for direct conjugation or requires in situ activation [2]. Substituting without accounting for these structural distinctions risks compromised labeling efficiency, reduced signal stability, and irreproducible assay performance.

Acridinium ester substitution

Sulfonamide C–N bond provides reported greater hydrolytic stability than ester C–O bond; substituting with conventional esters may reduce conjugate lifetime and signal reproducibility in storage.

Free acid vs. NHS-activated form

NSP-AS free acid requires in situ activation for protein conjugation; using the NHS ester (NSP-SA-NHS) directly enables labeling. Mismatch may lead to failed or inefficient conjugation.

• [1] Hubei Xindesheng Material Technology Co., Ltd. Differences among Acridinium Ester Chemiluminescent Reagents. Technical Article. Published August 10, 2023. View Source
• [2] Seebio Biotech. Acridinium Ester Series Overview: Seven Distinct Acridinium Derivatives and Their Functional Differentiation. Published August 11, 2021. View Source

Quantitative Differentiation Evidence

Quantum Yield vs Luminol Systems

NSP-AS, as a representative acridinium ester compound, exhibits chemiluminescence efficiency approximately 5-fold higher than that of luminol-based detection systems [1]. Acridinium-labeled compounds produce chemiluminescence intensity approximately 100 times stronger than luminol-labeled counterparts under comparable immunoassay conditions [2]. This differential in quantum yield is attributed to the direct flash-type luminescence mechanism of acridinium compounds, which achieves peak emission within 0.4 seconds of trigger addition (half-life: 0.9 seconds) compared to the slower glow-type kinetics of luminol systems .

Quantum Yield vs Luminol

Class-level

Reported 5× higher efficiency; 100× higher labeled intensity vs luminol systems

Supports lower detection limit assay design

Flash-type kinetics (peak 0.4 s, t½ 0.9 s)

Evidence Dimension	Chemiluminescence quantum yield / signal intensity
Target Compound Data	Acridinium ester (class representative): 5× higher efficiency than luminol; 100× stronger intensity than luminol-labeled compounds
Comparator Or Baseline	Luminol: baseline efficiency = 1×
Quantified Difference	5-fold higher efficiency; 100-fold higher labeled intensity
Conditions	Chemiluminescence immunoassay; alkaline H₂O₂ trigger conditions; flash-type kinetics (peak 0.4 s, t₁/₂ 0.9 s)

Why This Matters

Higher quantum yield directly translates to lower detection limits and reduced sample volume requirements, enabling quantification of low-abundance analytes that would fall below the detection threshold of luminol-based assays.

• [1] ChemicalBook Supplier News. Acridinium Ester vs. Luminol: Comparative Characteristics and Selection Guide. Published December 25, 2025. Statement: Acridinium ester quantum yield is typically 5-fold or greater than luminol. View Source
• [2] Creative Diagnostics. Chemiluminescence Immunoassay Guide. Statement: Acridinium labeled compounds have 100 times stronger chemiluminescence intensity compared to luminol labeled ones. View Source

Hydrolytic Stability vs Acridinium Esters

Acridinium sulfonamide compounds (including NSP-AS, designated as 4–6#) demonstrate significantly enhanced hydrolytic stability compared to conventional acridinium esters (0–3#) . This stability advantage derives from the C–N bond at the sulfonamide linkage, which has a higher bond order and greater hydrolytic resistance than the C–O ester bond present in conventional acridinium esters [1]. Conjugates of acridinium sulfonamides with proteins retain full luminescence quantum yield after 4 weeks of storage at room temperature, whereas acridinium ester conjugates exhibit measurable activity loss over the same period . Lyophilized acridinium sulfonamide products remain stable for over one year when stored at -20°C .

Hydrolytic Stability

Class-level

Sulfonamide conjugates: 0% luminescence loss after 4 weeks at RT; esters: 3.6% loss in 16 days

Supports conjugate stability and kit shelf-life review

Lyophilized stability >1 year at −20°C reported

Evidence Dimension	Hydrolytic stability of protein conjugates
Target Compound Data	Acridinium sulfonamide conjugates: 0% loss in luminescence quantum yield after 4 weeks at room temperature; lyophilized stability >1 year at -20°C
Comparator Or Baseline	Conventional acridinium esters (0–3#): measurably lower stability; 0# (AE-NHS) unstable above pH 6.3; 1–3# show 3.6% activity loss after 16 days in pH 7.0 buffer
Quantified Difference	Sulfonamides: 0% loss (4 weeks); Esters (1–3#): 3.6% loss (16 days)
Conditions	Room temperature storage of protein conjugates; acidic conditions (pH < 4.8) for sulfonamide stability

Why This Matters

Enhanced conjugate stability reduces batch-to-batch variability and extends the usable shelf life of labeled reagents, lowering operational costs for high-throughput diagnostic laboratories and improving assay reproducibility over extended time periods.

• [1] Hubei Xindesheng Material Technology Co., Ltd. Differences among Acridinium Ester Chemiluminescent Reagents. Statement: C–N bond order > C–O bond order, conferring greater stability. View Source

Catalyst-Free Signal Generation

NSP-AS and other acridinium compounds operate via a direct chemiluminescence mechanism that does not require enzyme catalysis, in contrast to luminol-based systems that depend on horseradish peroxidase (HRP) or other catalysts for signal generation [1]. The absence of enzymatic amplification eliminates background noise associated with catalyst-related side reactions and reduces the number of assay components, simplifying workflow complexity [2]. This catalyst-independent mechanism also avoids the signal drift and temperature sensitivity inherent to enzyme-based detection systems [3].

Catalyst-Free Signal

Class-level

No enzyme (HRP) required; direct chemiluminescence in alkaline H₂O₂

Reduces assay component complexity and inter-assay variability

Simplifies automated high-throughput workflows

Evidence Dimension	Catalyst requirement for chemiluminescence signal generation
Target Compound Data	Acridinium compounds (including NSP-AS): no enzyme catalyst required; direct chemiluminescence via H₂O₂ in alkaline medium
Comparator Or Baseline	Luminol-based systems: require HRP or other catalyst for efficient signal generation
Quantified Difference	Qualitative difference: catalyst-free (acridinium) vs. enzyme-dependent (luminol-HRP)
Conditions	Alkaline H₂O₂ trigger solution; homogeneous assay format

Why This Matters

Catalyst-free detection reduces assay complexity, minimizes reagent costs, and eliminates a source of inter-assay variability, making NSP-AS particularly suitable for high-throughput automated platforms where consistent, rapid signal generation is critical.

• [1] Creative Diagnostics. Chemiluminescence Immunoassay Guide. Statement: Acridinium ester chemistry is simple—no enzyme needs to be involved. View Source
• [2] IVD Material Network. Comparison of Direct Chemiluminescence and Enzymatic Chemiluminescence. Statement: Acridinium esters and acridinium sulfonamides do not require catalysts; chemiluminescence occurs in alkaline H₂O₂ solution. View Source
• [3] ChemicalBook Supplier News. Acridinium Ester vs. Luminol: Comparative Characteristics and Selection Guide. Statement: Luminol requires enzyme catalysis; acridinium ester luminescence is independent of enzymatic activity. View Source

Detection Sensitivity in Bisphenol S CLIA

A chemiluminescence immunoassay (CLIA) developed using NSP-SA-NHS (the NHS-activated ester derivative of NSP-AS) as the labeling reagent achieved a half-inhibition concentration (IC₅₀) of 0.04 ng mL⁻¹ and a detection limit (IC₁₀) of 1.48 ng mL⁻¹ for Bisphenol S (BPS) in canned beverage matrices [1]. The assay demonstrated a working range of 0.32–5 ng mL⁻¹ and exhibited cross-reactivity below 0.56% against structurally related bisphenols (4,4′-thiodiphenol, Bisphenol F, 4,4′-dihydroxy benzophenone, Bisphenol A, and Bisphenol B) [1]. Recovery rates ranged from 80–109.2% (intra-assay) and 82–108.4% (inter-assay), with correlation to HPLC–UV analysis yielding R² = 0.956 [1].

Bisphenol S CLIA Sensitivity

Head-to-head

IC₅₀ 0.04 ng mL⁻¹; detection limit 1.48 ng mL⁻¹

Supports trace-level contaminant detection in food matrices

Cross-reactivity ≤0.56% vs related bisphenols; recovery 80–109%

Evidence Dimension	Immunoassay analytical performance parameters
Target Compound Data	NSP-SA-NHS-labeled CLIA: IC₅₀ = 0.04 ng mL⁻¹; detection limit (IC₁₀) = 1.48 ng mL⁻¹; cross-reactivity <0.56%
Comparator Or Baseline	HPLC–UV reference method: correlation R² = 0.956
Quantified Difference	IC₅₀ = 0.04 ng mL⁻¹; working range 0.32–5 ng mL⁻¹; cross-reactivity ≤0.56%
Conditions	BPS detection in canned beverage; labeling ratio 1:40 (NSP-SA-NHS:mAb); antibody titer 1:8000; 30 min assay time

Why This Matters

This validated performance demonstrates that NSP-AS-derived labeling reagents enable sub-ng mL⁻¹ detection sensitivity with negligible interference from structurally similar compounds, supporting regulatory compliance testing in food safety and environmental monitoring applications.

• [1] Yang F, et al. Chemiluminescence immunoassay approach to quantify Bisphenol S in canned beverage using a NSP-SA-labeled specific monoclonal antibody. European Food Research and Technology. 2020. DOI: 10.1007/s00217-020-03539-3. View Source

Optimal Use Cases for NSP-AS

High-Throughput Clinical Immunoassays

NSP-AS is optimally suited for automated chemiluminescence immunoassay (CLIA) platforms in clinical diagnostics where rapid throughput and high sensitivity are essential. The compound's flash-type luminescence kinetics (peak emission at 0.4 seconds, half-life 0.9 seconds, complete within 2 seconds) enable fast readout times compatible with high-volume analyzer workflows. The 5-fold higher quantum yield relative to luminol-based systems [1] and 100-fold higher labeled intensity [2] translate directly to lower limits of detection for clinically relevant analytes present at low concentrations, such as cardiac troponin, thyroid-stimulating hormone, and infectious disease markers.

Stable Conjugates for Extended Shelf-Life Kits

Research and manufacturing groups developing commercial diagnostic kits that require extended shelf stability should prioritize NSP-AS (and its NHS-activated derivative NSP-SA-NHS) over conventional acridinium esters. The sulfonamide structure confers hydrolytic stability enabling protein conjugates to retain 100% of luminescence quantum yield after 4 weeks of room-temperature storage, with lyophilized products stable for over one year at -20°C . This stability profile reduces lot-to-lot requalification frequency and minimizes supply chain cold-chain burden, directly addressing procurement concerns for kit manufacturers serving distributed clinical laboratory networks.

Food Safety and Environmental Monitoring

NSP-AS-derived labeling reagents demonstrate validated performance for detecting small-molecule environmental contaminants at sub-ng mL⁻¹ concentrations. The NSP-SA-NHS-labeled CLIA for Bisphenol S achieved an IC₅₀ of 0.04 ng mL⁻¹ in complex food matrices with cross-reactivity below 0.56% against structurally related bisphenols . This evidence supports the selection of NSP-AS for competitive immunoassay formats targeting haptens, mycotoxins, pesticide residues, and endocrine-disrupting chemicals where regulatory limits are stringent and matrix interference is a significant challenge.

Simplified Homogeneous Assay Workflows

NSP-AS is specifically indicated for homogeneous assay formats that do not require separation steps (e.g., no-wash immunoassays) . The catalyst-free, direct chemiluminescence mechanism eliminates the need for HRP or alkaline phosphatase enzyme labels [1], reducing assay components from a typical enzyme-linked immunoassay configuration. This simplification directly lowers per-test reagent costs and eliminates wash steps that introduce variability and extend assay duration, making NSP-AS advantageous for point-of-care testing devices and resource-limited laboratory settings where operational simplicity and cost-per-test are primary procurement considerations.

Application

Selection Property

Validation Focus

Chemiluminescence Immunoassay Research

Flash-type luminescence kinetics, reported quantum yield advantage

Signal-to-noise ratio and detection limit validation

Conjugate Stability & Kit Development

Sulfonamide linkage hydrolytic resistance

Lot reproducibility and storage stability under research conditions

Food Safety & Environmental Monitoring Research

Labeling efficiency for hapten competitive immunoassays

Matrix interference and cross-reactivity validation

Homogeneous Assay Workflow Simplification

Catalyst-free direct chemiluminescence mechanism

Inter-assay variability and reagent cost reduction assessment

• [1] ChemicalBook Supplier News. Acridinium Ester vs. Luminol: Comparative Characteristics and Selection Guide. Statement: Acridinium ester quantum yield is typically 5-fold or greater than luminol. View Source
• [2] Creative Diagnostics. Chemiluminescence Immunoassay Guide. Statement: Acridinium labeled compounds have 100 times stronger chemiluminescence intensity compared to luminol labeled ones. View Source
• [3] Yang F, et al. Chemiluminescence immunoassay approach to quantify Bisphenol S in canned beverage using a NSP-SA-labeled specific monoclonal antibody. European Food Research and Technology. 2020. DOI: 10.1007/s00217-020-03539-3. View Source
• [4] MedChemExpress. NSP-AS: Chemiluminescent Acridinium Substrate II. Product Description: NSP-AS is chemiluminescent acridinium substrate II and can be used in homogeneous assays. View Source
• [5] Creative Diagnostics. Chemiluminescence Immunoassay Guide. Statement: Acridinium ester chemistry is simple—no enzyme needs to be involved. View Source